Cas no 1417985-25-1 (1H-pyrazolo[3,4-b]pyridin-5-ylboronic acid)

1H-Pyrazolo[3,4-b]pyridin-5-ylboronic acid is a heterocyclic boronic acid derivative commonly employed as a key intermediate in Suzuki-Miyaura cross-coupling reactions. Its pyrazolopyridine core offers structural versatility, making it valuable in pharmaceutical and agrochemical synthesis. The boronic acid functional group facilitates efficient coupling with aryl or vinyl halides under mild conditions, enabling the construction of complex biaryl systems. This compound exhibits good stability under standard handling conditions and demonstrates compatibility with a range of reaction solvents and catalysts. Its high purity and consistent reactivity make it a reliable choice for medicinal chemistry applications, particularly in the development of kinase inhibitors and other biologically active molecules.

1H-pyrazolo[3,4-b]pyridin-5-ylboronic acid structure

1417985-25-1 structure

Product Name:1H-pyrazolo[3,4-b]pyridin-5-ylboronic acid

CAS No:1417985-25-1

MF:C₆H₆BN₃O₂

MW:162.941740512848

MDL:MFCD18250847

CID:4595946

Update Time:2025-05-27

1H-pyrazolo[3,4-b]pyridin-5-ylboronic acid Chemical and Physical Properties

Names and Identifiers

- (1H-PYRAZOLO[3,4-B]PYRIDIN-5-YL)BORONIC ACID
- 1H-PYRAZOLO[3,4-B]PYRIDINE-5-BORONIC ACID
- Boronic acid, B-1H-pyrazolo[3,4-b]pyridin-5-yl-
- 1H-pyrazolo[3,4-b]pyridin-5-ylboronic acid
- JXIUBXRQKVVTPI-UHFFFAOYSA-N
- AB73775
- MDL： MFCD18250847
- Inchi： 1S/C6H6BN3O2/c11-7(12)5-1-4-2-9-10-6(4)8-3-5/h1-3,11-12H,(H,8,9,10)
- InChI Key： JXIUBXRQKVVTPI-UHFFFAOYSA-N
- SMILES： OB(C1=CN=C2C(C=NN2)=C1)O

Computed Properties

Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 169
Topological Polar Surface Area: 82

1H-pyrazolo[3,4-b]pyridin-5-ylboronic acid Pricemore >>

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